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Compound of Interest

Compound Name: Mao-B-IN-20

Cat. No.: B12389256 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Mao-B-IN-20 is a potent and selective inhibitor of monoamine oxidase B (MAO-B), an enzyme

implicated in the pathogenesis of neurodegenerative diseases such as Parkinson's disease.[1]

MAO-B is primarily located on the outer mitochondrial membrane in glial cells within the brain

and is responsible for the oxidative deamination of monoamine neurotransmitters, including

dopamine.[2][3] Inhibition of MAO-B can increase dopamine levels in the brain and may offer

neuroprotective effects.[2][3] These application notes provide detailed protocols for the

preparation of Mao-B-IN-20 solutions for both in vitro and in vivo studies, as well as a general

methodology for assessing its stability.

Mechanism of Action
Monoamine oxidase B (MAO-B) plays a significant role in neurodegenerative processes. In

reactive astrocytes, upregulated MAO-B activity contributes to the production of reactive

oxygen species (ROS) and can lead to an excess of the neurotransmitter GABA, which disrupts

normal neuronal function.[4] By inhibiting MAO-B, Mao-B-IN-20 helps to mitigate these effects,

reducing oxidative stress and neuroinflammation, and protecting neurons.[4][5]
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Solution Preparation

In Vitro Use In Vivo Use Stability Testing

Start: Mao-B-IN-20
(lyophilized powder)

Weigh Compound

Dissolve in DMSO
(for stock solution)

Aliquot and Store
(-20°C or -80°C)

Dilute Stock in
Cell Culture Media

Prepare Formulation
(e.g., with CMC-Na)

Prepare Stability Samples
(different conditions)

Treat Cells Administer to Animal Model Store at Varied
Temperatures/Times

Analyze by HPLC

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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